Cas no 62095-42-5 (Acetic acid, (3-methylphenoxy)-, 4-chlorophenyl ester)

• Product Name: Acetic acid, (3-methylphenoxy)-, 4-chlorophenyl ester
• CAS No: 62095-42-5
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• CID: 458354
• PubChem ID: 833499
• Update Time: 2025-04-19

Acetic acid, (3-methylphenoxy)-, 4-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (3-methylphenoxy)-, 4-chlorophenyl ester
• (4-chlorophenyl) 2-(3-methylphenoxy)acetate
• MLS001179556
• 62095-42-5
• AN-329/41675174
• DTXSID90356801
• AKOS000494417
• 4-chlorophenyl (3-methylphenoxy)acetate
• SMR000477136
• CHEMBL1706100
• HMS2806E15

• Inchi： 1S/C15H13ClO3/c1-11-3-2-4-14(9-11)18-10-15(17)19-13-7-5-12(16)6-8-13/h2-9H,10H2,1H3
• InChI Key： SKKMURHUNFVROZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(COC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 276.05539
• Monoisotopic Mass: 276.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53